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Compound of Interest

Compound Name: Methyl cyclohexanecarboxylate

Cat. No.: B114256

Essential Safety and Handling Guide for Methyl
Cyclohexanecarboxylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl cyclohexanecarboxylate in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe and
compliant use of this chemical.

Hazard Summary

Methyl cyclohexanecarboxylate is a flammable liquid and vapor that can cause irritation to
the eyes, skin, and respiratory tract.[1][2] Ingestion may lead to gastrointestinal irritation, and
inhalation of vapors can cause dizziness or even central nervous system depression.[1] It is

crucial to handle this chemical with appropriate safety measures to mitigate these risks.

Table 1: Physical and Toxicological Properties
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Property Value

Flash Point 60 °C / 140 °F[1][3]
Boiling Point 183 °C / 361.4 °F[3]
Specific Gravity 0.995[3]

Vapor Density 4.90[3]

Oral LD50 (Rat)

3881 mg/kg[1]

| NFPA Rating | Health: 1, Flammability: 2, Instability: O[1] |

Personal Protective Equipment (PPE)

A comprehensive PPE setup is mandatory to prevent exposure. The following equipment

should be used whenever handling Methyl cyclohexanecarboxylate.

Table 2: Required Personal Protective Equipment

Equipment

Eye/Face Protection

Specifications Purpose

Chemical safety goggles

or a face shield, compliant  To protect against

with OSHA 29 CFR accidental splashes and
1910.133 or European vapors.

Standard EN166.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[1][4] Double- To prevent direct skin contact
gloving is recommended for and absorption.

enhanced protection.[4][5]

Body Protection

Flame-retardant, anti-static lab
coat. Wear appropriate To protect skin from spills and
protective clothing to prevent splashes.

skin exposure.[1]
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| Respiratory Protection | Not typically required when working in a certified chemical fume hood.

A respirator may be necessary for spill cleanup outside of a fume hood.[1][4] | To prevent the

inhalation of vapors.[1] |

Operational and Disposal Plans

Adherence to strict operational and disposal procedures is critical for safety and environmental

protection.

Handling and Storage Protocol

Engineering Controls: Always handle Methyl cyclohexanecarboxylate inside a certified
chemical fume hood to minimize vapor inhalation.[1][5] Ensure an eyewash station and
safety shower are readily accessible.[1]

Grounding: Ground and bond containers when transferring the material to prevent static
discharge, which can be an ignition source.[1][3][6]

Tools: Use only non-sparking, explosion-proof tools and equipment.[1][3][6]
Avoid Contact: Prevent contact with eyes, skin, and clothing.[1] Do not ingest or inhale.[1]

Hygiene: Wash hands and exposed skin thoroughly after handling.[1] Contaminated clothing
should be removed and washed before reuse.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[1][3] Keep away from heat, sparks, open flames, and incompatible
materials such as strong oxidizing agents and strong bases.[1][3]

Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

Containment: For small spills, absorb the liquid with an inert material like vermiculite, sand,
or earth.[1]
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o Cleanup: Use spark-proof tools to collect the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal.[1][3]

» Decontamination: Clean the spill area thoroughly.

» Reporting: Report the spill according to your institution's safety protocols.

Disposal Plan

o Waste Classification: All waste containing Methyl cyclohexanecarboxylate is considered
hazardous waste.[4]

» Containerization: Collect all liquid and solid waste in a dedicated, properly labeled, and
sealed hazardous waste container.[4] Do not mix with other waste.

o Container Handling: Handle uncleaned, empty containers as you would the product itself, as
they may retain hazardous residues.[1]

o Final Disposal: Dispose of the waste container through an approved waste disposal plant,
following all local and national regulations.[3][6]

Procedural Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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